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Introduction

Monoammonium L-glutamate monohydrate is the hydrated ammonium salt of L-glutamic
acid, a non-essential amino acid that plays a pivotal role in cellular metabolism.[1] As a
compound that provides both L-glutamate and ammonium ions, it finds applications across
various scientific and industrial domains, from its use as a flavor enhancer in the food industry
to its role as a component in cell culture media for biopharmaceutical production.[2][3] This
guide provides an in-depth overview of its chemical identity, properties, relevant experimental
protocols, and its role in biological pathways.

Chemical Identity and Properties

The precise identification of a chemical compound is fundamental for its application in research
and development. Monoammonium L-glutamate monohydrate is registered under CAS
number 139883-82-2.[4][5]

2.1 IUPAC Name and Synonyms

o |[UPAC Name: azanium;(4S)-4-amino-5-hydroxy-5-oxopentanoate;hydrate[4]
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e Common Synonyms: Ammonium glutamate, Monoammonium glutamate monohydrate, L-

Glutamic acid monoammonium salt, E624[2][6][7]

2.2 Chemical and Physical Data

The key properties of Monoammonium L-glutamate monohydrate are summarized in the

tables below for easy reference and comparison.

Table 1: Chemical Identifiers and Formula

Identifier Value Source
Molecular Formula CsH14N20s [4]
Molecular Weight 182.18 g/mol [41[6]
CAS Number 139883-82-2 [4]
EC Number 231-447-1 [4]
| INChl Key | PHKGGXPMPXXISP-UHFFFAOYSA-N [[8] |
Table 2: Physical and Chemical Properties
Property Value Conditions Source
White, practically
Physical odorless crystals
Lo . Standard [4][6]
Description or crystalline
powder
Freely soluble in
N water; practically
Solubility ) ] Standard [4107]
insoluble in ethanol or
ether
pH 6.0-7.0 5% aqueous solution [4]

| Specific Optical Rotation [a]D | +25.4° to +26.4° | 20°C, 10% (w/v) solution in 2N HCI |[6] |
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Role in Biological Pathways and Applications

L-glutamate is a central molecule in nitrogen metabolism and a key excitatory neurotransmitter
in the mammalian central nervous system.[1] Its ammonium salt serves as a readily available
source of glutamate for various biological processes.

3.1 Metabolic Significance

L-glutamate is a precursor for the synthesis of numerous amino acids and other metabolites.[1]
It is interconverted with the Krebs cycle intermediate a-ketoglutarate by the action of glutamate
dehydrogenase (GDH), directly linking amino acid and carbohydrate metabolism. This makes it
a critical component for cellular energy and biosynthesis.[9] The production of L-glutamate
family amino acids, widely used in pharmaceutical and food industries, often relies on microbial
fermentation using strains like Corynebacterium glutamicum.[9]
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Biosynthesis Other Amino Acids
(Proline, Arginine)

GAD

L-Glutamate

Glutamine Synthetase /

Precursor From Glutaminase

TCA Cycle o-Ketoglutarate
Enters Cycle
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1. Weigh ~200mg
of dried sample
2. Dissolve in 6mL
formic acid
3. Add 100mL
glacial acetic acid
4. Titrate with 0.1N
Perchloric Acid

5. Determine endpoint
potentiometrically

6. Run blank

determination

(7. Calculate purity)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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